Cas no 1374652-28-4 (1-Chloro-N-methylisoquinolin-7-amine)

• Product Name: 1-Chloro-N-methylisoquinolin-7-amine
• CAS No: 1374652-28-4
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 1252146
• Update Time: 2025-11-03

1-Chloro-N-methylisoquinolin-7-amine Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-N-methylisoquinolin-7-amine

• Inchi： 1S/C10H9ClN2/c1-12-8-3-2-7-4-5-13-10(11)9(7)6-8/h2-6,12H,1H3
• InChI Key： YZNGZCXBBSVBTL-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C=CC=2C=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3
• Topological Polar Surface Area: 24.9

Additional information on 1-Chloro-N-methylisoquinolin-7-amine

Comprehensive Overview of 1-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-28-4): Properties, Applications, and Research Insights

1-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-28-4) is a specialized organic compound belonging to the isoquinoline derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The presence of both chloro and methylamine substituents on the isoquinoline backbone makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 1-Chloro-N-methylisoquinolin-7-amine has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance and chronic diseases. Its CAS number 1374652-28-4 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its utility in synthetic chemistry. Studies suggest that 1-Chloro-N-methylisoquinolin-7-amine exhibits moderate polarity, making it suitable for reactions in both aqueous and organic phases. This adaptability is vital for high-throughput screening (HTS) workflows, a trending topic in AI-driven drug discovery. Its molecular weight and logP values further enhance its pharmacokinetic profiling potential.

From an SEO perspective, queries like "synthesis of 1-Chloro-N-methylisoquinolin-7-amine" or "1374652-28-4 suppliers" are increasingly common, indicating commercial and academic interest. The compound's patent landscape reveals its inclusion in proprietary formulations, particularly in cancer therapeutics and central nervous system (CNS) drug candidates. These niches align with current healthcare trends, such as personalized medicine and neurodegenerative disease research.

Environmental and safety considerations are also pivotal. While 1-Chloro-N-methylisoquinolin-7-amine is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive chloro group. This aligns with the growing emphasis on green chemistry and sustainable synthesis methods, which dominate contemporary scientific discourse.

In summary, 1-Chloro-N-methylisoquinolin-7-amine (CAS No. 1374652-28-4) represents a critical intersection of medicinal chemistry and industrial applications. Its structural versatility and alignment with cutting-edge research themes ensure its continued relevance in scientific and commercial spheres.